5-Fluoro-1-methyl-1H-imidazole-2-carboxamide

• Molecular Formula: C5H6FN3O
• Molecular Weight: 143.12 g/mol
• IUPAC Name: 5-fluoro-1-methylimidazole-2-carboxamide
• InChI: InChI=1S/C5H6FN3O/c1-9-3(6)2-8-5(9)4(7)10/h2H,1H3,(H2,7,10)
• InChI Key: ZNTYZLVAKQLLEX-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=C1C(=O)N)F

Description

5-Fluoro-1-methyl-1H-imidazole-2-carboxamide is a fluorinated imidazole derivative with the molecular formula C₅H₅FN₂O₂ and a molecular weight of 144.10 g/mol (CAS: 1956324-94-9) . The compound features a methyl group at the 1-position of the imidazole ring, a fluorine atom at the 5-position, and a carboxamide group at the 2-position. This structure combines electron-withdrawing (fluorine) and steric (methyl) substituents, which may influence its physicochemical properties, such as solubility and metabolic stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Fluoro-1-methyl-1H-imidazole-2-carboxamide typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 1-methylimidazole and fluorinating agents.

Carboxamide Formation: The carboxamide group can be introduced by reacting the fluorinated intermediate with a suitable amide-forming reagent, such as carbonyldiimidazole (CDI) or a similar coupling agent.

Industrial Production Methods

Industrial production of 5-Fluoro-1-methyl-1H-imidazole-2-carboxamide may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Continuous flow chemistry and automated synthesis platforms can be employed to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

5-Fluoro-1-methyl-1H-imidazole-2-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA).

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-CPBA, and other peroxides.

Reduction: LiAlH4, NaBH4, and catalytic hydrogenation.

Substitution: Nucleophiles such as amines, thiols, and alkoxides.

Major Products Formed

Oxidation: Formation of N-oxides or other oxidized derivatives.

Reduction: Formation of reduced imidazole derivatives.

Substitution: Formation of substituted imidazole derivatives with various functional groups.

Scientific Research Applications

5-Fluoro-1-methyl-1H-imidazole-2-carboxamide has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic transformations.

Biology: Studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, including as a drug candidate for various diseases.

Industry: Utilized in the development of specialty chemicals, agrochemicals, and materials science.

Mechanism of Action

The mechanism of action of 5-Fluoro-1-methyl-1H-imidazole-2-carboxamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, and other proteins, leading to modulation of their activity.

Pathways Involved: The exact pathways depend on the specific biological context, but may include inhibition of enzyme activity, disruption of cellular processes, and induction of apoptosis in cancer cells.

Comparison with Similar Compounds

Benzimidazole Derivatives

• 5-Fluoro-1H-benzimidazole-2-carboxylic acid (C₈H₅FN₂O₂, MW: 180.14 g/mol) Features a benzene-fused imidazole ring, increasing aromaticity and molecular weight compared to the simpler imidazole scaffold. Hydrate forms (e.g., 5-Fluoro-1H-benzimidazole-2-carboxylic acid hydrate) exhibit altered solubility and crystallinity .

Tetrasubstituted Imidazole Esters

• The ester group at the 5-position is prone to hydrolysis, unlike the carboxamide’s greater stability under physiological conditions .

Trifluoromethyl-Substituted Imidazoles

• 1-Methyl-5-(trifluoromethyl)-1H-imidazole-2-carbaldehyde (C₆H₅F₃N₂O, MW: 178.11 g/mol)
  • The trifluoromethyl group (–CF₃) is strongly electron-withdrawing, enhancing electrophilicity at the carbaldehyde position. This contrasts with the carboxamide’s hydrogen-bonding capability .
  • Predicted pKa of 1.47 suggests higher acidity than the carboxamide, influencing bioavailability .

Data Table: Key Comparative Properties

Compound Name	Molecular Formula	MW (g/mol)	Functional Groups	Key Features	Evidence Reference
5-Fluoro-1-methyl-1H-imidazole-2-carboxamide	C₅H₅FN₂O₂	144.10	Carboxamide, –F, –CH₃	Neutral, moderate lipophilicity
5-Fluoro-1H-benzimidazole-2-carboxylic acid	C₈H₅FN₂O₂	180.14	Carboxylic acid, –F, fused ring	Acidic, high aromaticity
Ethyl 2-(4-fluorophenyl)-1,4-diphenylimidazole	C₂₄H₁₉FN₂O₂	398.42	Ester, aryl substituents	High lipophilicity, ester hydrolysis
1-Methyl-5-(trifluoromethyl)imidazole-2-carbaldehyde	C₆H₅F₃N₂O	178.11	Carbaldehyde, –CF₃	Electrophilic, low pKa (1.47)

Notes on Discrepancies and Limitations

Functional Group Variance : The evidence primarily describes carboxylic acids (e.g., ) and esters () rather than carboxamides. Direct pharmacological data for the target compound are absent, necessitating extrapolation from structural analogs.

Synthetic Complexity : Benzimidazoles () require multi-step synthesis due to fused rings, whereas the target compound’s simpler scaffold may offer synthetic advantages .

Biological Activity : While 5-oxo-imidazoles () show antimicrobial effects, the carboxamide’s bioactivity remains speculative without experimental validation.

Biological Activity

5-Fluoro-1-methyl-1H-imidazole-2-carboxamide is a heterocyclic compound that has garnered attention in medicinal chemistry due to its unique structural properties and biological activities. The presence of a fluorine atom and a carboxamide group enhances its lipophilicity and potential interactions with biological targets, making it a candidate for various therapeutic applications.

Chemical Structure and Properties

The molecular formula of 5-Fluoro-1-methyl-1H-imidazole-2-carboxamide is $C_5H_6FN_3O$. It features a five-membered imidazole ring with the following characteristics:

• Imidazole Ring : Contains two nitrogen atoms, which are crucial for biological interactions.
• Fluorine Atom : Enhances binding affinity to biological targets.
• Carboxamide Group : Contributes to the compound's solubility and reactivity.

The biological activity of 5-Fluoro-1-methyl-1H-imidazole-2-carboxamide is primarily attributed to its ability to interact with various enzymes and receptors. The fluorine atom increases the compound's binding affinity, potentially leading to:

• Inhibition of Enzyme Activity : This can modulate metabolic pathways.
• Alteration of Signaling Pathways : Influences cellular responses.

Therapeutic Potential

Research has indicated that compounds containing imidazole rings often exhibit a range of therapeutic properties, including:

• Antimicrobial Activity : Effective against various bacterial strains.
• Antifungal Properties : Inhibits fungal growth in vitro.
• Anticancer Effects : Demonstrated potential against several cancer cell lines.

Anticancer Activity

A study explored the anticancer effects of 5-Fluoro-1-methyl-1H-imidazole-2-carboxamide on various cancer cell lines. The compound was tested against breast cancer (MDA-MB-231) and colorectal cancer (SW620) cells, showing significant inhibition of cell proliferation with IC50 values in the low micromolar range.

Cell Line	IC50 (µM)
MDA-MB-231	2.5
SW620	3.0

This suggests that the compound may induce apoptosis through pathways involving caspase activation, as evidenced by increased caspase-3 activity in treated cells .

Antimicrobial Studies

In antimicrobial assays, 5-Fluoro-1-methyl-1H-imidazole-2-carboxamide exhibited notable activity against Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values were determined as follows:

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	15
Escherichia coli	20

These results indicate its potential as an antimicrobial agent, warranting further investigation into its mechanism of action against specific pathogens .

Comparative Analysis

To understand the uniqueness of 5-Fluoro-1-methyl-1H-imidazole-2-carboxamide, a comparison with structurally similar compounds was conducted:

Compound Name	Structure Characteristics	Unique Features
N-(2-fluorophenyl)-1H-imidazole-4-carboxamide	Contains a fluorophenyl group at position 2	Different substitution pattern affects biological activity
N-(2-chlorophenyl)-1H-imidazole-5-carboxamide	Chlorine instead of fluorine	Different halogen may influence reactivity and stability
4-Fluoro-1-methylimidazole	Lacks carboxamide functionality	Simpler structure may lead to different biological properties

The unique positioning of the fluorine atom and the presence of the carboxamide group in 5-Fluoro-1-methyl-1H-imidazole-2-carboxamide enhance its stability and reactivity compared to other similar compounds.